Cas no 476676-11-6 ((2E)-3-(4-butoxyphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(4-butoxyphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476676-11-6
• MF: C₂₂H₂₀FN₃OS
• MW: 393.477107048035
• CID: 6443602
• Update Time: 2025-06-20

(2E)-3-(4-butoxyphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-butoxyphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-((4-butoxyphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[[(4-butoxyphenyl)amino]methylene]-4-(4-fluorophenyl)-

• Inchi： 1S/C22H20FN3OS/c1-2-3-12-27-20-10-8-19(9-11-20)25-14-17(13-24)22-26-21(15-28-22)16-4-6-18(23)7-5-16/h4-11,14-15,25H,2-3,12H2,1H3
• InChI Key： FGFIDVQPTILFAR-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C2C=CC(F)=CC=2)N=1)(C#N)=CNC1C=CC(OCCCC)=CC=1

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 549.3±60.0 °C(Predicted)
• pka: -1.13±0.70(Predicted)

Additional information on (2E)-3-(4-butoxyphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Compound Introduction: (2E)-3-(4-butoxyphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 476676-11-6)

Compound with the chemical name (2E)-3-(4-butoxyphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile and a CAS number of 476676-11-6 represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of multiple functional groups, including an amine, a nitrile, and a thiazole ring, makes this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural framework of this compound incorporates several key features that contribute to its unique chemical properties. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its versatility in medicinal chemistry. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. In this particular compound, the thiazole ring is linked to a prop-2-enenitrile moiety, which introduces a polar nitrile group capable of engaging in hydrogen bonding interactions. This feature enhances the compound's solubility in polar solvents and its potential binding affinity to biological targets.

The amine group at the 3-position of the thiazole ring further diversifies the chemical landscape of this molecule. Amines are crucial pharmacophores that can participate in various non-covalent interactions with biological targets, including hydrogen bonding and ionic interactions. The presence of an amine also opens up possibilities for further derivatization, allowing chemists to fine-tune the properties of the compound for specific applications.

The aromatic rings in this compound contribute significantly to its overall pharmacological profile. The 4-butoxyphenyl group at the 3-position of the thiazole ring introduces a bulky alkoxy substituent that can influence both the electronic properties and steric environment of the molecule. This group may enhance lipophilicity while also providing steric hindrance that could modulate binding interactions with biological targets. Additionally, the 4-fluorophenyl group at the 4-position of the prop-2-enenitrile moiety introduces a fluorine atom, which is well-known for its ability to modulate metabolic stability and binding affinity. Fluoro substitution can improve drug-like properties by increasing metabolic resistance and enhancing receptor binding.

The combination of these structural elements makes (2E)-3-(4-butoxyphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile a fascinating subject for research in medicinal chemistry. Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to exhibit diverse biological activities while maintaining structural complexity. The thiazole-based scaffold has been particularly successful in developing novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in exploring thiazole derivatives as potential treatments for cancer. Thiazole compounds have shown promise in inhibiting key enzymes involved in tumor growth and progression. For instance, certain thiazole derivatives have demonstrated inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells. The presence of both an amine and a nitrile group in (2E)-3-(4-butoxyphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile may contribute to its ability to interact with these enzymes and disrupt cancer cell signaling pathways.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluoro substitution has been widely used to improve pharmacokinetic properties such as bioavailability, metabolic stability, and cell membrane permeability. The incorporation of a fluorine atom at the 4-position of the prop-2-enenitrile moiety in this compound may enhance its binding affinity to biological targets while also improving its overall drug-like properties. This feature makes it an attractive candidate for further development as a therapeutic agent.

Furthermore, the butoxy group on the phenyl ring may contribute to reducing off-target effects by modulating solubility and permeability across biological membranes. This balance between lipophilicity and hydrophilicity is crucial for achieving optimal pharmacological activity while minimizing side effects.

The synthesis of (2E)-3-(4-butoxyphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile involves multiple steps that require careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the thiazole ring through cyclization reactions involving appropriate precursors. Subsequent steps include introducing the amine group via nucleophilic substitution or condensation reactions, followed by functionalizing the prop-2-enenitrile moiety through addition reactions or other methods.

The use of advanced synthetic techniques such as transition metal-catalyzed reactions can significantly improve efficiency and selectivity during synthesis. For example, palladium-catalyzed cross-coupling reactions have been widely used to introduce fluorine atoms into organic molecules with high precision. These methods allow chemists to achieve complex molecular architectures with minimal side reactions.

In conclusion, (2E)-3-(4-butoxyphenyl)amino-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile represents a promising candidate for further investigation in pharmaceutical research due to its unique structural features and potential biological activities. The combination of functional groups such as thiazole rings, amine groups, nitrile moieties, butoxyphenyl groups, and fluorophenyl groups makes this molecule an intriguing subject for drug discovery efforts aimed at developing novel therapeutic agents.